Cas no 93627-52-2 (Isoquinoline, 1,2,3,4-tetrahydro-2-(1-methylethyl)- (9CI))

• Product Name: Isoquinoline, 1,2,3,4-tetrahydro-2-(1-methylethyl)- (9CI)
• CAS No: 93627-52-2
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 999912
• PubChem ID: 3029141
• Update Time: 2025-04-20

Isoquinoline, 1,2,3,4-tetrahydro-2-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-2-(1-methylethyl)- (9CI)
• SCHEMBL1083820
• 2-Isopropyl-1,2,3,4-tetrahydroisoquinoline
• AKOS027419470
• 93627-52-2
• DB-287662
• Isoquinoline, 1,2,3,4-tetrahydro-2-(1-methylethyl)-

• Inchi： 1S/C12H17N/c1-10(2)13-8-7-11-5-3-4-6-12(11)9-13/h3-6,10H,7-9H2,1-2H3
• InChI Key： UKXXZHBWKKSUGE-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 175.136
• Monoisotopic Mass: 175.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines